(E)-3-(furan-2-yl)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acrylamide
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Description
(E)-3-(furan-2-yl)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.385. The purity is usually 95%.
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Scientific Research Applications
Green Organic Chemistry Synthesis
(E)-3-(furan-2-yl)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acrylamide and related compounds have been utilized in green organic chemistry. Notably, the ene-reduction of similar compounds like E-2-cyano-3-(furan-2-yl) acrylamide has been achieved under microwave radiation, employing filamentous marine and terrestrial fungi. This process yields products like (R)-2-cyano-3-(furan-2-yl)propanamide, with high isolated yield and enantiomeric excess, and involves a CN-bearing stereogenic center (Jimenez et al., 2019).
Role in Antibacterial and Anticancer Activity
Compounds structurally related to this compound have shown potential in antibacterial and anticancer applications. For instance, derivatives such as N′-((2-Chloroquinolin-3-yl)methylene)-2-cyanoacetohydrazide and related compounds have demonstrated significant antibacterial activity against strains like S. aureus and broad-spectrum anticancer activity (Bondock & Gieman, 2015).
Application in Supramolecular Gelators
Derivatives of this compound, particularly pyrrole and furan-based pyridine/pyridinium bisamides, have been explored as supramolecular gelators. These compounds can form metallogels in the presence of specific ions and have applications in selective sensing and drug release, such as the encapsulation and release of chemopreventive drugs like curcumin (Panja et al., 2018).
Imaging Applications in Neuroinflammation
In the field of medical imaging, specifically positron emission tomography (PET), derivatives of this compound have been investigated. Compounds like [11C]CPPC, which are structurally related, have been used for imaging reactive microglia and disease-associated microglia in neuroinflammatory conditions, providing insights into various neuropsychiatric disorders (Horti et al., 2019).
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c22-18(7-6-16-4-3-13-23-16)20-14-15-8-11-21(12-9-15)17-5-1-2-10-19-17/h1-7,10,13,15H,8-9,11-12,14H2,(H,20,22)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQUSPSKMILQNQN-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C=CC2=CC=CO2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1CNC(=O)/C=C/C2=CC=CO2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.